4-Chloro-3-[methoxy(methyl)sulfamoyl]benzoic acid

• IUPAC Name: 4-chloro-3-[methoxy(methyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C9H10ClNO5S/c1-11(16-2)17(14,15)8-5-6(9(12)13)3-4-7(8)10/h3-5H,1-2H3,(H,12,13)
• InChI Key: HWTKERCANIFNSG-UHFFFAOYSA-N
• Canonical SMILES: CN(OC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)O)Cl
• Molecular Formula: C9H10ClNO5S
• Molecular Weight: 279.70 g/mol
• CAS No.: 848290-18-6

Description

4-Chloro-3-[methoxy(methyl)sulfamoyl]benzoic acid is a useful research compound. Its molecular formula is C9H10ClNO5S and its molecular weight is 279.69. The purity is usually 95%.
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Scientific Research Applications

Kinetics and Hydrolysis Mechanism Studies

• Research has focused on understanding the kinetics and hydrolysis mechanisms of related compounds, such as chlorsulfuron and metsulfuron-methyl. These studies are crucial for understanding the environmental fate and behavior of these substances, particularly in acidic media. Hydrolysis of these compounds leads to various reaction products, which are important for environmental assessments (Hemmamda, Calmon, & Calmon, 1994).

Toxicity Assessment

• Toxicological studies have been conducted to evaluate the effects of benzoic acid derivatives, including 4-chlorobenzoic acid, on biological organisms. These studies are pivotal in determining the safety and potential risks associated with the use of these chemicals (Gorokhova, Mikhailova, Ulanova, & Yadykina, 2020).

Carbonic Anhydrase Inhibition

• 4-Chloro-3-[methoxy(methyl)sulfamoyl]benzoic acid derivatives have been studied for their potential as carbonic anhydrase inhibitors. These inhibitors have applications in treating conditions like glaucoma by reducing intraocular pressure (Mincione et al., 2001).

Biodegradation Studies

• The biodegradation pathways of related compounds, such as chlorimuron-ethyl, have been studied, revealing various degradation products and potential environmental impacts. Understanding these pathways is essential for developing effective strategies to mitigate the environmental presence of these substances (Li et al., 2016).

Synthesis and Characterization

• Research has been conducted on the synthesis and characterization of related compounds, providing valuable insights into the chemical properties and potential applications of these derivatives (Lomov, 2019).

Dopant Studies for Polyaniline

• Benzoic acid derivatives, including chloro- and methoxy-substituted benzoic acids, have been investigated as dopants for polyaniline. These studies are significant for the development of advanced materials with potential applications in electronics and other fields (Amarnath & Palaniappan, 2005).